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Compound of Interest

Compound Name: Pentyl 4-aminobenzoate

Cat. No.: B083381 Get Quote

Pentyl 4-aminobenzoate, also known as amyl p-aminobenzoate, is an organic compound

belonging to the class of aminobenzoate esters.[1] It is characterized by a benzene ring

substituted with an amino group and a pentyl ester group at the para position.

Table 1: Chemical Identifiers and Molecular Properties

Property Value Reference

Molecular Formula C₁₂H₁₇NO₂ [1][2][3][4]

Molecular Weight 207.27 g/mol [2][3][4][5]

IUPAC Name pentyl 4-aminobenzoate [3]

CAS Registry Number 13110-37-7 [2][3][4]

InChI

InChI=1S/C12H17NO2/c1-2-3-

4-9-15-12(14)10-5-7-11(13)8-

6-10/h5-8H,2-4,9,13H2,1H3

[1][5]

InChIKey
VKYWCHMXHQTCJQ-

UHFFFAOYSA-N
[1][2][5]

Synonyms
4-Aminobenzoic acid n-pentyl

ester, n-Amyl 4-aminobenzoate
[1][4]

Below is a 2D representation of the molecular structure of pentyl 4-aminobenzoate.

Caption: 2D Molecular Structure of Pentyl 4-aminobenzoate.
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Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of

pentyl 4-aminobenzoate.

Table 2: Spectroscopic Data Summary

Technique Data Highlights Reference

¹H NMR
Spectrum available in DMSO-

d6.
[5]

GC-MS

Kovats Retention Index

(Standard non-polar): 1855,

1858, 1939.

[1][3]

FTIR
Spectra available for crystalline

phase (melt) and ATR-Neat.
[3]

Raman FT-Raman spectrum available. [3]

Experimental Protocols
Synthesis of Pentyl 4-aminobenzoate
Pentyl 4-aminobenzoate can be synthesized through several methods, with Fischer

esterification being a common approach.

Fischer Esterification Protocol:

Reactants: 4-Aminobenzoic acid and n-pentanol are used as the primary reactants.

Catalyst: A strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid, is

employed.

Reaction Conditions: The mixture of 4-aminobenzoic acid, excess n-pentanol, and the acid

catalyst is heated under reflux.
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Water Removal: The water produced during the reaction is removed to drive the equilibrium

towards the formation of the ester. This can be achieved using a Dean-Stark apparatus.

Work-up: After the reaction is complete, the excess alcohol is removed, and the reaction

mixture is neutralized.

Purification: The crude product is then purified, typically by recrystallization or column

chromatography, to yield pure pentyl 4-aminobenzoate.

An alternative patented method involves the carbonylation of p-bromo-dimethylaniline in the

presence of pentanol and a palladium catalyst.[6]
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Caption: Generalized workflow for the synthesis of pentyl 4-aminobenzoate.

Spectroscopic Analysis Protocols
¹H NMR Spectroscopy: The ¹H NMR spectrum was recorded on a BRUKER AC-300 or a

500.134 MHz spectrometer.[3][5] The sample was dissolved in a deuterated solvent, such as

DMSO-d6.[5]

Mass Spectrometry (GC-MS): GC-MS analysis was performed using a capillary column (e.g.,

VF-5MS, 30 m length, 0.25 mm diameter) with Helium as the carrier gas.[1] A temperature

ramp from 60°C to 270°C was used.[1]

Infrared (IR) Spectroscopy: FTIR spectra were obtained using techniques such as a capillary

cell for the melt (crystalline phase) or Attenuated Total Reflectance (ATR) for the neat sample

on instruments like the Bruker Tensor 27 FT-IR.[3]
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Potential Biological Activity
While specific biological activities for pentyl 4-aminobenzoate are not extensively documented

in the provided search results, its core structure, para-aminobenzoic acid (PABA), is a well-

known building block for molecules with a wide range of therapeutic applications.[7] Derivatives

of PABA have shown potential as anticancer, antibacterial, antiviral, antioxidant, and anti-

inflammatory agents.[7] Some Schiff bases derived from PABA have demonstrated antibacterial

activity against strains like Staphylococcus aureus and antifungal properties.[8][9] Given these

precedents, pentyl 4-aminobenzoate may be a candidate for investigation into similar

biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083381#pentyl-4-aminobenzoate-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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